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Compound of Interest

Compound Name: Usp8-IN-3

Cat. No.: B12399895

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe laboratory environment and
maintaining regulatory compliance. This document provides essential guidance on the
operational and disposal plans for Usp8-IN-3, a deubiquitinase USP8 inhibitor used in
research.

Disclaimer: A specific Safety Data Sheet (SDS) for Usp8-IN-3 is not publicly available.
Therefore, this guidance is based on general best practices for the disposal of research-grade
chemical compounds of unknown or uncharacterized hazards. It is imperative to consult with
your institution's Environmental Health and Safety (EHS) department for specific protocols and
to ensure compliance with local, state, and federal regulations.

Quantitative Data Summary

While detailed hazard information is not available, the following table summarizes key
guantitative data for Usp8-IN-3 found in public sources.
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Property Value Source

CAS Number 2477651-10-6 MedChemExpress
Purity 98.37% MedChemExpress
IC50 (USP8) 4.0 uM MedChemExpress
GI50 (GH3 cells) 37.03 uM MedChemExpress
GI50 (H1957 cells) 6.01 uM MedChemExpress

General Handling and Storage

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling Usp8-IN-3.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.

Storage: Store Usp8-IN-3 in a tightly sealed container in a cool, dry, and dark place. For
long-term storage of stock solutions, aliquoting and storing at -80°C (for up to 6 months) or
-20°C (for up to 1 month) is recommended to prevent degradation from repeated freeze-thaw
cycles.

Step-by-Step Disposal Procedure for Usp8-IN-3

The following is a general protocol for the disposal of Usp8-IN-3 and other research chemicals

lacking specific disposal instructions.

Do Not Dispose Down the Drain: Never dispose of Usp8-IN-3, either in solid form or in
solution, down the sanitary sewer.[1][2]

Treat as Hazardous Waste: In the absence of a specific SDS, treat Usp8-IN-3 as a
hazardous chemical waste.[1] This is a precautionary measure to ensure the highest level of
safety.

Containerization:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12399895?utm_src=pdf-body
https://www.benchchem.com/product/b12399895?utm_src=pdf-body
https://www.benchchem.com/product/b12399895?utm_src=pdf-body
https://www.benchchem.com/product/b12399895?utm_src=pdf-body
https://www.benchchem.com/product/b12399895?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.benchchem.com/product/b12399895?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Place solid Usp8-IN-3 waste in a clearly labeled, sealed, and compatible waste container.

o Collect liguid waste containing Usp8-IN-3 (e.g., unused solutions, contaminated solvents)
in a separate, leak-proof, and compatible container. Do not mix with other waste streams
unless explicitly permitted by your EHS department.[3][4]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Usp8-IN-3".[5]

o Include the name of the principal investigator, the lab location, and the date of
accumulation.[5]

o Storage of Waste:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory.[5][6]

o Ensure the SAA is away from general traffic and that incompatible waste types are
segregated.[2][6]

o Contact EHS for Pickup:

o Once the waste container is full or ready for disposal, contact your institution's EHS
department to arrange for a hazardous waste pickup.[7][8]

o Follow their specific procedures for scheduling a pickup and for any required
documentation.

Disposal of Contaminated Materials

o Sharps: Needles, syringes, or other sharps contaminated with Usp8-IN-3 should be
disposed of in a designated sharps container and treated as hazardous chemical waste.

o Labware: Disposable labware (e.g., pipette tips, microfuge tubes) contaminated with Usp8-
IN-3 should be collected in a labeled bag or container and disposed of as solid hazardous
waste.
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e PPE: Contaminated gloves, bench paper, and other disposable PPE should be collected and
disposed of as solid hazardous waste.

Experimental Protocols

While this document focuses on disposal, it is important to note that the principles of safe
handling extend to all experimental protocols involving Usp8-IN-3. Always conduct a thorough
risk assessment before beginning any new experiment.

Visualizing the Disposal Workflow

The following diagram illustrates the general decision-making process for the disposal of a

research chemical like Usp8-IN-3.
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Start: Usp8-IN-3 Waste Generated

Is a specific Safety Data Sheet (SDS)
with disposal instructions available?

Yes No

Treat as Hazardous Waste.

Follow specific disposal
instructions in the SDS.

Select a compatible, leak-proof
waste container.

Label container with 'Hazardous Waste',
chemical name, PI, and date.

Store in a designated
Satellite Accumulation Area (SAA).

Contact Environmental Health & Safety (EHS)
for waste pickup.

y

End: Proper Disposal

Click to download full resolution via product page

Caption: General workflow for the disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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